Cas no 157372-81-1 (Carbamic acid,(5-methyl-1,3-hexadienyl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,(5-methyl-1,3-hexadienyl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 157372-81-1
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 107760
• PubChem ID: 45092122
• Update Time: 2025-04-18

Carbamic acid,(5-methyl-1,3-hexadienyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(5-methyl-1,3-hexadienyl)-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, (5-methyl-1,3-hexadienyl)-, 1,1-dimethylethyl ester (9CI)
• 2-Methyl-2-propanyl [(1E,3Z)-5-methyl-1,3-hexadien-1-yl]carbamate
• 157372-81-1

• Inchi： 1S/C12H21NO2/c1-10(2)8-6-7-9-13-11(14)15-12(3,4)5/h6-10H,1-5H3,(H,13,14)/b8-6-,9-7+
• InChI Key： IZIHVVDVPIXTBB-MKKAVFGOSA-N
• SMILES： O(C(N/C=C/C=C\C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.15733
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33